Cas no 1808957-23-4 (5-(1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)-1H-indole)

• Product Name: 5-(1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)-1H-indole
• CAS No: 1808957-23-4
• MF: C₁₆H₁₇N₃O
• MW: 267.325683355331
• MDL: MFCD31561616
• CID: 4785121
• Update Time: 2025-10-29

5-(1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-(1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)-1H-indole
• 5-[1-(oxan-2-yl)pyrazol-4-yl]-1H-indole
• O1C(CCCC1)N1N=CC(=C1)C=1C=C2C=CNC2=CC1
• 5-(1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)-1H-indole

• MDL： MFCD31561616
• Inchi： 1S/C16H17N3O/c1-2-8-20-16(3-1)19-11-14(10-18-19)12-4-5-15-13(9-12)6-7-17-15/h4-7,9-11,16-17H,1-3,8H2
• InChI Key： JTZMVLJZFOSAJP-UHFFFAOYSA-N
• SMILES： O1CCCCC1N1C=C(C=N1)C1C=CC2=C(C=CN2)C=1

Computed Properties

• Exact Mass: 267.137162174 g/mol
• Monoisotopic Mass: 267.137162174 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.8
• Molecular Weight: 267.33

Additional information on 5-(1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)-1H-indole

Recent Advances in the Study of 5-(1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)-1H-indole (CAS: 1808957-23-4)

The compound 5-(1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)-1H-indole (CAS: 1808957-23-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a pyrazole-indole scaffold, has been explored for its role in modulating various biological targets, particularly in the context of oncology and neurodegenerative diseases. Recent studies have highlighted its promising pharmacological properties, including its ability to interact with key signaling pathways involved in disease progression.

One of the most notable findings in recent research is the compound's efficacy as a kinase inhibitor. Kinases play a critical role in cell signaling, and their dysregulation is often implicated in cancer and other pathologies. Preliminary in vitro studies have demonstrated that 5-(1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)-1H-indole exhibits selective inhibition against specific kinase targets, such as the JAK/STAT pathway, which is known to be aberrantly activated in several malignancies. These findings suggest its potential as a lead compound for the development of novel anticancer therapies.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's neuroprotective effects. Researchers have identified its ability to cross the blood-brain barrier, a critical feature for compounds targeting neurodegenerative disorders like Alzheimer's and Parkinson's diseases. Mechanistic studies have revealed that 5-(1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)-1H-indole may attenuate oxidative stress and reduce neuroinflammation, both of which are key contributors to neuronal damage. These properties position it as a promising candidate for further preclinical development.

The synthetic accessibility of 5-(1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)-1H-indole has also been a focus of recent research. Optimized synthetic routes have been reported, enabling the production of the compound with high yield and purity. These advancements are crucial for scaling up production and facilitating further pharmacological evaluations. Moreover, structure-activity relationship (SAR) studies have provided insights into the molecular modifications that can enhance its biological activity and reduce potential off-target effects.

Despite these promising developments, challenges remain in the clinical translation of 5-(1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)-1H-indole. Issues such as pharmacokinetic properties, long-term toxicity, and formulation stability need to be addressed in future studies. However, the compound's unique structural features and multifaceted biological activities make it a compelling subject for ongoing research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a viable therapeutic agent.

In conclusion, 5-(1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)-1H-indole (CAS: 1808957-23-4) represents a promising scaffold in medicinal chemistry with diverse therapeutic potentials. Its recent advancements in kinase inhibition and neuroprotection underscore its relevance in addressing unmet medical needs. Continued research and development efforts will be essential to fully realize its clinical potential and translate these findings into effective treatments for patients.